Cas no 442556-97-0 (4-(3-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(3-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 442556-97-0
• MF: C₂₁H₂₂N₄O₃S₂
• MW: 442.554381847382
• CID: 5957181
• PubChem ID: 5078395
• Update Time: 2025-05-20

4-(3-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
• 4-((3-methylpiperidin-1-yl)sulfonyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)benzamide
• Benzamide, 4-[(3-methyl-1-piperidinyl)sulfonyl]-N-[4-(2-pyridinyl)-2-thiazolyl]-
• CHEMBL3431380
• F1122-1186
• AKOS024603248
• EU-0078871
• SR-01000497156
• 442556-97-0
• 4-(3-methylpiperidin-1-yl)sulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide
• 4-[(3-methylpiperidin-1-yl)sulfonyl]-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide
• TCMDC-143570
• SR-01000497156-1
• Oprea1_149020

• Inchi： 1S/C21H22N4O3S2/c1-15-5-4-12-25(13-15)30(27,28)17-9-7-16(8-10-17)20(26)24-21-23-19(14-29-21)18-6-2-3-11-22-18/h2-3,6-11,14-15H,4-5,12-13H2,1H3,(H,23,24,26)
• InChI Key： SIIMRTLNCSHSFX-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=NC=CC=C2)=CS1)(=O)C1=CC=C(S(N2CCCC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 442.11333292g/mol
• Monoisotopic Mass: 442.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• pka: 6.38±0.50(Predicted)

Additional information on 4-(3-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide

4-(3-Methylpiperidin-1-yl)Sulfonyl-N-4-(Pyridin-2-yl)-1,3-Thiazol-2-ylbenzamide: A Comprehensive Overview

4-(3-Methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 442556-97-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, including a methylpiperidine moiety, a sulfonyl group, and a pyridine substituent. These structural elements contribute to its pharmacological properties, making it a promising candidate for various drug development programs.

The methylpiperidine moiety in the structure of 4-(3-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide is particularly noteworthy. Piperidine derivatives are known for their ability to modulate various biological targets, including receptors and enzymes. The presence of the methyl group on the piperidine ring can enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. This structural feature may also influence the compound's binding affinity and selectivity towards specific targets.

The sulfonyl group is another key functional group in this compound. Sulfonyl groups are often used in medicinal chemistry to improve the solubility and bioavailability of drugs. They can also enhance the pharmacokinetic properties of a molecule by reducing its susceptibility to metabolic degradation. In the context of 4-(3-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide, the sulfonyl group may play a critical role in optimizing its pharmacological profile.

The pyridine substituent is another important structural element in this compound. Pyridine derivatives are widely used in pharmaceuticals due to their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The presence of a pyridine ring can enhance the compound's ability to interact with specific biological targets, such as enzymes and receptors. In 4-(3-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide, the pyridine ring may contribute to its potential therapeutic effects by modulating key signaling pathways.

Recent research has highlighted the potential therapeutic applications of 4-(3-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-y l)-1,3-thiazol -2 - ylb enzam ide in various disease states. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL -6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(3-methylpiperidin -1 - yl) sulfony l-N - 4 -(py ridi n - 2 - y l) - 1 , 3 - th iaz ol - 2 - y lb enza mide has also been investigated for its potential anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer.

Furthermore, recent advances in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of 4-(3-methylpiperidin -1 - yl) sulfony l-N - 4 -(py ridi n - 2 - y l) - 1 , 3 - th iaz ol - 2 - y lb enza mide. Molecular docking studies have shown that this compound can bind to specific protein targets with high affinity and selectivity. These findings have important implications for drug design and optimization efforts aimed at improving the therapeutic efficacy and safety profile of this compound.

In conclusion, 4-(3-methylpip eri din -1 - yl) sulfo ny l-N - 4 -(py ridi n - 2 - y l) - 1 , 3 - th iaz ol - 2 - y lb enza mide (CAS No. 442556 -97 -0) is a promising compound with a unique combination of structural features that contribute to its pharmacological properties. Its potential therapeutic applications in inflammatory disorders and cancer make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological profile, this compound holds significant promise for advancing medical treatments in these areas.